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AsF5.HF.6H2O, which can also be written as AsF6•H3O+•6H2O, is a compound containing arsenic pentafluoride (AsF5), hydrofluoric acid (HF), and water (H2O). Due to the presence of AsF5, this compound has potential applications as a fluorinating agent in scientific research. AsF5 is a known strong Lewis acid, meaning it can accept electron pairs from other molecules. This property allows AsF5 to react with various compounds and introduce fluorine atoms.
There is some research exploring the use of AsF5-containing compounds for fluorination reactions. For instance, a study published in the Journal of Fluorine Chemistry investigated the fluorination of organic compounds using AsF5-SbF5 superacid systems []. However, it's important to note that more research is needed to fully understand the effectiveness and limitations of AsF5.HF.6H2O as a specific fluorinating agent.